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Compound of Interest

Compound Name: N-acetyl-D-talosamine-13C

Cat. No.: B12399289 Get Quote

For Research, Scientific, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of N-
acetyl-D-talosamine-13C. The following procedures are based on available safety data for the

non-isotopically labeled compound and general best practices for laboratory chemical waste

management. The Carbon-13 isotope is stable and non-radioactive, so no special precautions

for radioactivity are necessary.

Core Safety and Handling Information
While a specific Safety Data Sheet (SDS) for N-acetyl-D-talosamine-13C is not readily

available, the SDS for N-acetyl-D-talosamine indicates that it should be handled with care. It is

categorized as causing skin and serious eye irritation, and it may cause respiratory irritation[1].

Therefore, appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat, should be worn at all times during handling and disposal.

Key Chemical Properties (for non-labeled N-acetyl-D-talosamine):
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Property Value

Appearance Off-white powder/solid[2][3]

Molecular Formula C₈H₁₅NO₆[4]

Molecular Weight 221.21 g/mol [4]

Storage

Store in a cool, dry, well-ventilated area in a

tightly-closed container. For long-term storage,

keep refrigerated[1][2].

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of N-acetyl-D-talosamine is to use an approved

waste disposal plant[1]. It is crucial to consult your institution's environmental health and safety

(EHS) office and adhere to all local, regional, and national regulations regarding chemical

waste disposal.

1. Solid Waste Disposal (Preferred Method for Powder):

Step 1: Container Preparation. Ensure the original container is empty of all practicable

amounts of the powder.

Step 2: Collection. Carefully sweep up any remaining solid material, avoiding dust formation,

and place it into a suitable, clearly labeled waste container for chemical solids[2].

Step 3: Container Decontamination. Triple-rinse the empty original container with a suitable

solvent (e.g., water). The rinsate should be collected and disposed of as aqueous chemical

waste.

Step 4: Label Defacement. Completely deface or remove the original label from the empty,

rinsed container before disposing of it in regular trash or recycling, as per your institution's

guidelines.

2. Aqueous Solution Disposal:
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Step 1: Collection. Collect all aqueous solutions containing N-acetyl-D-talosamine-13C in a

designated and clearly labeled waste container for non-hazardous aqueous chemical waste.

Step 2: pH Neutralization. If the solution is acidic or basic, neutralize it to a pH between 6

and 8 before collection, unless your institution's EHS guidelines specify otherwise.

Step 3: Avoid Drain Disposal. Do not dispose of solutions containing this compound down

the drain, as it should not be allowed to enter waterways or soil[1].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
acetyl-D-talosamine-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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